1-(2,4-dichlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione

• IUPAC Name: 1'-[(2,4-dichlorophenyl)methyl]-3-phenylspiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C23H16Cl2N2O2S/c24-16-11-10-15(19(25)12-16)13-26-20-9-5-4-8-18(20)23(22(26)29)27(21(28)14-30-23)17-6-2-1-3-7-17/h1-12H,13-14H2
• InChI Key: WFNKGOWBCFRIHT-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2(S1)C3=CC=CC=C3N(C2=O)CC4=C(C=C(C=C4)Cl)Cl)C5=CC=CC=C5
• Molecular Formula: C23H16Cl2N2O2S
• Molecular Weight: 455.4 g/mol

Description

1-(2,4-dichlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione is a useful research compound. Its molecular formula is C23H16Cl2N2O2S and its molecular weight is 455.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The compound has been synthesized through various methods, including reactions with fluorinated 3-aryliminoindole-2-ones and mercaptoacetic acid, leading to enhanced antifungal, antibacterial, and insecticidal activities when sulfur is incorporated into the structure Dandia, Kaur, & Singh, 1993. Another study showcased the synthesis under microwave irradiation, showing significant time reduction, higher selectivity, yield, and purity compared to traditional methods Dandia, Saha, & Shivpuri, 1997.

Anticancer and Antileukemic Activities

Spiro[indoline-3,2′-thiazolidine]-2,4′-diones have shown promise in antileukemic activity, with specific derivatives displaying activity in leukemia screen tests Rajopadhye & Popp, 1987. Furthermore, certain spiro compounds have been identified with significant anticancer activities, tested at the National Cancer Institute Kaminskyy et al., 2011.

Antimicrobial and Antifungal Properties

A variety of spiro compounds, including those synthesized via environmentally friendly microwave-induced techniques, have been evaluated for their antifungal and antitubercular properties, with some compounds showing effective activity against strains like Rhizoctonia solani, Fusarium oxysporum, and Mycobacterium tuberculosis Dandia, Singh, & Arya, 2004. Additionally, novel spiro[indole-thiazolidine]spiro[indole-pyrans] derivatives have demonstrated antimicrobial efficiency against various bacterial and fungal strains Sakhuja et al., 2011.

Anticonvulsant Screening

Research into the potential anticonvulsant properties of 5′-methylspiro[3H-indole-3,2′-thiazolidine]-2,4′(1H)-diones has been conducted, though with limited success in anticonvulsant screens Rajopadhye & Popp, 1984.

Structural and Spectral Characterization

Studies have detailed the synthesis and structural characterization of various spiro compounds, highlighting the importance of spectroscopic methods in confirming the geometry and bonding of these molecules Sehgal et al., 1994.